Cas no 66107-60-6 (27,28-Dinorolean-15-ene-2,3-diol,14,17-epidioxy-13-methyl-, (2a,3b,13a,14x,17x)-)

• Product Name: 27,28-Dinorolean-15-ene-2,3-diol,14,17-epidioxy-13-methyl-, (2a,3b,13a,14x,17x)-
• CAS No: 66107-60-6
• Molecular Formula: C₂₉H₄₆O₄
• Molecular Weight: 458.67300
• MDL: MFCD20260789
• CID: 524456
• PubChem ID: 124222279

27,28-Dinorolean-15-ene-2,3-diol,14,17-epidioxy-13-methyl-, (2a,3b,13a,14x,17x)- Properties

Names and Identifiers

• 27,28-Dinorolean-15-ene-2,3-diol,14,17-epidioxy-13-methyl-, (2a,3b,13a,14x,17x)-
• 14,17-Epidioxy-28-nor-15-taraxer
• 14,17-Epidioxy-28-nor-15-taraxerene-2,3-diol
• (1S,2R,5R,7R,8R,10S,11R,14S,15S,20S)-2,6,6,10,14,17,17-Heptamethyl-21,22-dioxahexacyclo[18.2.2.0^1,14.0^2,11.0^5,10.0^15,20]tetracos-23-ene-7,8-diol
• Baccatin
• D-Friedo-28-norolean-15-ene-2,3-diol,14,17-epidioxy-, (2a,3b,14x,17x)-
• [ "Baccatin" ]
• 66107-60-6
• DA-49100
• FS-8933
• AKOS032962108
• (1S,2R,5R,7R,8R,10S,11R,14S,15S,20S)-2,6,6,10,14,17,17-Heptamethyl-21,22-dioxahexacyclo[18.2.2.01,14.02,11.05,10.015,20]tetracos-23-ene-7,8-diol

• MDL： MFCD20260789
• InChIKey： FMQSPIDOGLAJKQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C29H46O4/c1-23(2)12-13-28-14-15-29(33-32-28)26(6)10-8-19-24(3,4)22(31)18(30)16-25(19,5)20(26)9-11-27(29,7)21(28)17-23/h14-15,18-22,30-31H,8-13,16-17H2,1-7H3
• SMILES： CC1(CCC23C=CC4(C5(CCC6C(C(C(CC6(C5CCC4(C2C1)C)C)O)O)(C)C)C)OO3)C

Computed Properties

• Exact Mass: 458.34000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 458.33960994g/mol
• Heavy Atom Count: 33
• Complexity: 894
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• LogP: 5.81250
• PSA: 58.92000
• Boiling Point: 515.3±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.0 mmHg at 25°C
• Flash Point: 265.5±30.1 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Scalarane sesterterpenoids